![molecular formula C11H22ClN B6193295 1-{3,3-dimethylbicyclo[2.2.2]octan-1-yl}methanamine hydrochloride CAS No. 2648938-60-5](/img/no-structure.png)
1-{3,3-dimethylbicyclo[2.2.2]octan-1-yl}methanamine hydrochloride
Description
“1-{3,3-dimethylbicyclo[2.2.2]octan-1-yl}methanamine hydrochloride” is a chemical compound with the CAS Number: 2503206-58-2 . It has a molecular weight of 205.73 . The compound is typically stored at 4 degrees Celsius and is available in powder form .
Molecular Structure Analysis
The IUPAC name for this compound is (3,3-dimethyl-2-oxabicyclo [2.2.2]octan-1-yl)methanamine hydrochloride . The Inchi Code for this compound is 1S/C10H19NO.ClH/c1-9(2)8-3-5-10(7-11,12-9)6-4-8;/h8H,3-7,11H2,1-2H3;1H .Physical and Chemical Properties Analysis
The compound is a powder and is stored at 4 degrees Celsius . It has a molecular weight of 205.73 .Safety and Hazards
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '1-{3,3-dimethylbicyclo[2.2.2]octan-1-yl}methanamine hydrochloride' involves the reaction of 3,3-dimethylbicyclo[2.2.2]oct-1-ene with hydroxylamine hydrochloride to form 3,3-dimethylbicyclo[2.2.2]octan-1-amine hydrochloride. This intermediate is then reacted with formaldehyde to form the final product.", "Starting Materials": [ "3,3-dimethylbicyclo[2.2.2]oct-1-ene", "hydroxylamine hydrochloride", "formaldehyde" ], "Reaction": [ "Step 1: 3,3-dimethylbicyclo[2.2.2]oct-1-ene is reacted with hydroxylamine hydrochloride in the presence of a suitable solvent and a catalyst to form 3,3-dimethylbicyclo[2.2.2]octan-1-amine hydrochloride.", "Step 2: The intermediate 3,3-dimethylbicyclo[2.2.2]octan-1-amine hydrochloride is then reacted with formaldehyde in the presence of a suitable solvent and a catalyst to form the final product, 1-{3,3-dimethylbicyclo[2.2.2]octan-1-yl}methanamine hydrochloride." ] } | |
CAS No. |
2648938-60-5 |
Molecular Formula |
C11H22ClN |
Molecular Weight |
203.8 |
Purity |
95 |
Origin of Product |
United States |
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